Cas no 1550332-48-3 (5-(2,2-dimethylpropyl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2,2-dimethylpropyl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1550332-48-3
• MF: C₁₀H₁₉N₃OS
• MW: 229.34236073494
• CID: 5295380
• PubChem ID: 115391257
• Update Time: 2025-06-09

5-(2,2-dimethylpropyl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-782242
• 5-(2,2-dimethylpropyl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
• 1550332-48-3

• Inchi： 1S/C10H19N3OS/c1-10(2,3)7-8-11-12-9(15)13(8)5-6-14-4/h5-7H2,1-4H3,(H,12,15)
• InChI Key： PXIYIPYMRILMOW-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC(C)(C)C)N1CCOC

Computed Properties

• Exact Mass: 229.12488341g/mol
• Monoisotopic Mass: 229.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69Ų

Additional information on 5-(2,2-dimethylpropyl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol

Introduction to 5-(2,2-dimethylpropyl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 1550332-48-3)

The compound 5-(2,2-dimethylpropyl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 1550332-48-3) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic thiol derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecule's composition, featuring a 1,2,4-triazole core modified with 2,2-dimethylpropyl and 2-methoxyethyl substituents, endows it with distinct chemical and pharmacological properties that make it a valuable candidate for further investigation.

Recent studies have highlighted the potential of triazole derivatives in modulating various biological pathways. The 1,2,4-triazole scaffold is well-known for its versatility in drug design, often serving as a key structural motif in compounds exhibiting antimicrobial, anti-inflammatory, and anticancer activities. The introduction of sulfur-containing groups, such as the thiol (-SH) moiety in this compound, further enhances its pharmacological profile by enabling redox-sensitive interactions with biological targets. This characteristic is particularly intriguing for developing therapeutics that require precise control over their activity in response to cellular redox conditions.

The presence of the 2,2-dimethylpropyl group at the 5-position of the triazole ring contributes to the compound's lipophilicity and metabolic stability. Lipophilic modifications are often employed to improve oral bioavailability and tissue penetration, which are critical factors in drug development. Meanwhile, the 2-methoxyethyl substituent at the 4-position introduces a hydroxyl group that can participate in hydrogen bonding interactions with biological targets. Such interactions are essential for achieving high binding affinity and specificity.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds capable of addressing complex diseases through multiple mechanisms of action. The 5-(2,2-dimethylpropyl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol structure aligns well with this trend. Its dual functionality—combining a redox-active thiol group with lipophilic and hydrogen-bonding moieties—suggests potential applications in both enzyme inhibition and receptor modulation. Preliminary computational studies have indicated that this compound may exhibit inhibitory effects on certain kinases and transcription factors involved in cancer progression.

In addition to its structural features, the synthesis of this compound presents an interesting challenge for organic chemists. The construction of the 1,2,4-triazole core requires precise control over reaction conditions to ensure high yield and purity. Recent advances in transition-metal-catalyzed cross-coupling reactions have provided new methodologies for constructing complex heterocycles efficiently. These techniques could be leveraged to optimize the synthesis of 5-(2,2-dimethylpropyl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol, potentially reducing production costs and improving scalability.

The biological evaluation of this compound is currently underway in several academic and industrial laboratories. Initial in vitro assays have shown promising results regarding its ability to inhibit proliferation in certain cancer cell lines. Furthermore, its thiol group suggests potential applications in developing chemoresistance reversal agents—a critical area of focus given the widespread issue of multidrug resistance in oncology treatments. The compound's ability to interact with thioredoxin reductase or other redox-regulating enzymes remains an active area of investigation.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for advancing this compound into clinical trials. Manufacturers must adhere to stringent quality control measures to guarantee consistency and safety throughout production. Collaborative efforts between synthetic chemists and regulatory experts will be crucial in navigating these requirements effectively.

The future prospects for 5-(2,2-dimethylpropyl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol are bright given its unique structural features and preliminary biological activity. Further preclinical studies will be necessary to elucidate its mechanism of action and assess its therapeutic potential. If successful in these evaluations, this compound could represent a significant contribution to the treatment of various diseases.